Cas no 1904328-94-4 (2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid
• CAS No: 1904328-94-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5906970
• PubChem ID: 57217401
• Update Time: 2025-05-23

2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid
• EN300-1823956
• SCHEMBL7518560
• 2-hydroxy-2-methyl-3-[4-(propan-2-yl)phenyl]propanoic acid
• 1904328-94-4

• Inchi： 1S/C13H18O3/c1-9(2)11-6-4-10(5-7-11)8-13(3,16)12(14)15/h4-7,9,16H,8H2,1-3H3,(H,14,15)
• InChI Key： AVLYYNOHJJRQKB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid

Professional Introduction to 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid (CAS No. 1904328-94-4)

2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1904328-94-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of both hydroxyl and carboxylic acid moieties, coupled with an aromatic ring substituted with an isopropyl group, contributes to its versatile reactivity and potential utility in drug discovery and material science.

The molecular framework of 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid is a testament to the ingenuity of synthetic organic chemistry. The compound’s structure includes a phenyl ring that is para-substituted with an isopropyl group, enhancing its lipophilicity while maintaining sufficient polar character for interaction with biological targets. This balance is crucial for designing molecules that can efficiently penetrate biological membranes while retaining binding affinity to their intended receptors. The hydroxyl group at the 2-position and the carboxylic acid at the 3-position further expand its synthetic possibilities, allowing for derivatization into esters, amides, or salts, which are common strategies in medicinal chemistry to modulate solubility and pharmacokinetic properties.

In recent years, the interest in 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid has been fueled by its potential role as a building block in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing compounds with anti-inflammatory, antioxidant, and even anticancer properties. The hydroxyl and carboxylic acid functionalities provide multiple sites for chemical modification, enabling the creation of libraries of derivatives that can be screened for biological activity. This approach aligns with the growing trend in drug discovery towards structure-based design and high-throughput screening (HTS), where compounds like 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid serve as key intermediates.

One of the most compelling aspects of 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid is its structural similarity to naturally occurring phytochemicals known for their health benefits. For instance, compounds with phenolic groups and carboxylic acids are prevalent in plants and have been widely studied for their pharmacological effects. By synthesizing derivatives of 2-hydroxy-2-methyl-3-4-(propan-2-yl)phenylpropanoic acid, scientists aim to harness these natural templates while introducing modifications that enhance bioavailability or target specific disease pathways more effectively. This strategy leverages both computational modeling and experimental validation to identify lead compounds that can progress into clinical trials.

The synthesis of 2-hydroxy-2-methyl-3-4-(propan-2-y l)phenylpropanoic acid presents both challenges and opportunities for chemists. The need for precise regioselectivity in introducing functional groups requires advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or enzymatic hydroxylation methods. These approaches not only ensure high yields but also minimize unwanted byproducts, which is critical for pharmaceutical applications where purity is paramount. Recent advancements in green chemistry have also influenced the synthesis of this compound, with researchers exploring solvent-free reactions or catalytic systems that reduce environmental impact without compromising efficiency.

The pharmacological potential of 2-hydroxy--methyl--3--4--(propa n--2-- yl )phen ylprop ano ic ac id has been further investigated through computational studies using molecular docking techniques. These studies predict interactions between the compound’s key functional groups and biological targets such as enzymes or receptors involved in metabolic pathways. For example, the hydroxyl group could engage in hydrogen bonding with polar residues in a target protein, while the carboxylic acid might participate in salt bridges or coordinate with metal ions. Such interactions are essential for modulating enzyme activity or receptor signaling, which are key mechanisms in drug action.

In addition to its pharmaceutical applications, 2-hydroxy--methyl--3--4--(propa n-- ula -y l )phen ylprop ano ic ac id has shown promise in material science research. Its aromatic structure and functional groups make it a suitable candidate for developing novel polymers or coatings with enhanced mechanical properties or biodegradability. Researchers have explored its incorporation into biodegradable plastics or drug-eluting stents, where controlled release profiles are critical for therapeutic efficacy. The versatility of this compound underscores its importance not only as a chemical intermediate but also as a multifunctional material precursor.

The future direction of research on CAS No 1904328 - 94 - 4 will likely focus on optimizing synthetic routes and expanding its biological applications. Collaborative efforts between synthetic chemists and biochemists will be essential to translate laboratory findings into tangible therapeutic benefits. As computational tools become more sophisticated, virtual screening methods will play an increasingly significant role in identifying new derivatives worthy of experimental validation. This interdisciplinary approach ensures that compounds like CAS No 1904328 - 94 - 4 are thoroughly evaluated before moving into preclinical development.

In conclusion,CAS No 1904328 - 94 - 4, corresponding to ( pro pan - ule -- ule )phen ylprop ano ic ac id, represents a valuable asset in modern chemical research due to its structural complexity and functional diversity . Its potential applications span multiple fields , from pharmaceuticals to advanced materials , making it a subject of continued scientific interest . As research progresses , we can expect further insights into its reactivity , biological activity , and industrial utility , solidifying its role as an important chemical entity . p >